MDB5
Overview
Description
MDB5 is a novel hedgehog (Hh) signaling pathway inhibitor.
Scientific Research Applications
Hedgehog Pathway Inhibition in Cancer Treatment
MDB5 has been identified as a potent analog of GDC-0449, a Hedgehog (Hh) pathway inhibitor. The Hh pathway is crucial in cancer progression, particularly in pancreatic cancer. MDB5 binds more effectively to the seven-transmembrane domain of Smo, a component of the Hh pathway, offering enhanced inhibition. This makes MDB5 a promising candidate for cancer treatment, especially in pancreatic cancer, where it inhibits key markers of cancer stem cells and demonstrates significant tumor growth inhibition in animal models without notable body weight loss (Kumar et al., 2017).
Treatment of Medulloblastoma
Research on MDB5 has extended to targeting medulloblastoma, a type of brain tumor. A study revealed that a combination of MDB5 with miR-29b, a tumor suppressor microRNA, could effectively treat medulloblastoma. MDB5 demonstrated a stronger binding affinity to Smoothened (Smo) mutants compared to GDC-0449, suggesting enhanced effectiveness in treating tumors resistant to existing treatments (Kumar et al., 2019).
Liver Fibrosis Treatment
MDB5's potential extends to treating liver fibrosis. Leveraging its inhibition of the Hh pathway, researchers developed MDB5-loaded micelles for targeted delivery. In a study, MDB5 displayed greater potency in inhibiting the Hh pathway and hepatic stellate cells proliferation in vitro. In a liver fibrosis mouse model, MDB5-loaded micelles were well tolerated and significantly reduced collagen deposition, Hh activity, and liver sinusoidal endothelial capillarization, suggesting a promising therapeutic approach for liver fibrosis (Kumar et al., 2019).
properties
Product Name |
MDB5 |
|---|---|
Molecular Formula |
C31H23Cl2N5O2 |
Molecular Weight |
568.458 |
IUPAC Name |
2-Chloro-N1-[4-chloro-3-(2-pyridinyl)phenyl]-N4,N4- bis(2-pyridinylmethyl)-1,4-benzenedicarboxamide |
InChI |
InChI=1S/C31H23Cl2N5O2/c32-27-13-11-22(18-26(27)29-9-3-6-16-36-29)37-30(39)25-12-10-21(17-28(25)33)31(40)38(19-23-7-1-4-14-34-23)20-24-8-2-5-15-35-24/h1-18H,19-20H2,(H,37,39) |
InChI Key |
PCGDLKAAEJYLNP-UHFFFAOYSA-N |
SMILES |
O=C(C1=CC=C(C(N(CC2=NC=CC=C2)CC3=NC=CC=C3)=O)C=C1Cl)NC4=CC=C(Cl)C(C5=NC=CC=C5)=C4 |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
MDB5; MDB-5; MDB 5 |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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![4-{1-[2-chloro-6-(trifluoromethyl)benzoyl]-1H,3aH,7aH-pyrazolo[4,3-b]pyridin-3-yl}-3-fluorobenzoic acid](/img/structure/B1193110.png)